4-Amino-3-hydroxybutyric acid
Overview
Description
4-Amino-3-hydroxybutyric acid (4-Amino-3-HB) is an organic compound with the molecular formula C4H7NO3. It is a chiral molecule, with two different enantiomers. 4-Amino-3-HB is found in a variety of biological systems, and has been studied for its potential applications in medicine, biochemistry, and biotechnology. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions for 4-Amino-3-HB.
Scientific Research Applications
Neurotransmitter Degradation and Sedation:
- It acts as a substrate for gamma-aminobutyric acid aminotransferase, an enzyme critical for the degradation of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) (Silverman & Levy, 1981).
- It is utilized in anesthesia, as a sedative in Intensive Care Units, and as a hypnotic drug in psychiatry (Vree et al., 1978).
- Sodium 4-hydroxybutyrate influences spinal reflexes and may be involved in the GABA metabolic pathways (Basil, Blair & Holmes, 1964).
Synthesis and Industrial Applications:
- The synthesis of 4-amino-3-hydroxybutyric acid is leveraged in various scientific research applications (Pinza & Pifferi, 1978).
- It serves as a key platform chemical in industrial contexts, such as producing 1,4-butanediol and bioplastics (Nguyen & Lee, 2021).
Biomedical Research and Therapeutics:
- It is significant in GHB neurobiology research, focusing on its role in memory impairment, dependence, seizures, and coma (Crunelli, Emri & Leresche, 2006).
- The compound is associated with 4-hydroxybutyric aciduria, an inherited metabolic disorder causing various neurological symptoms (Jakobs et al., 1990).
Metabolic and Genetic Studies:
- Alterations in amino acid metabolism following administration of alpha-hydroxybutyric acid are studied for their impact on health (Seo et al., 2018).
- Succinic semialdehyde dehydrogenase (SSADH) deficiency, a disorder affecting GABA degradation, leads to various neurological symptoms (Pearl et al., 2003).
Mechanism of Action
Target of Action
4-Amino-3-hydroxybutyric acid, also known as ®-GABOB, acts as a modulator of GABA receptors . It specifically binds to both GABAA and GABAB receptors . These receptors play a crucial role in inhibitory neurotransmission in the central nervous system .
Mode of Action
The compound exerts its effects by activating GABA-B receptors in the brain, leading to sedative effects . It also binds with high affinity to excitatory GHB receptors that are densely expressed throughout the brain, including the cortex and hippocampus .
Biochemical Pathways
This compound is involved in the biosynthesis of coenzyme A . It is also known to reduce the uptake of iodine by the thyroid glands in animals .
Pharmacokinetics
The pharmacokinetics of this compound are complex and include nonlinear absorption, metabolism, tissue uptake, and renal elimination processes . It is a substrate for monocarboxylate transporters, which are significant determinants of absorption, renal reabsorption, and brain and tissue uptake .
Result of Action
The activation of GABA-B receptors by this compound leads to sedative effects . This can result in symptoms such as anemia, cough, CNS depression, drowsiness, headache, heart damage, lassitude (weakness, exhaustion), liver damage, narcosis, reproductive effects, and teratogenic effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is known to be stable under normal conditions . It can cause irritation to the skin, eyes, and respiratory system . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective equipment when handling it .
properties
IUPAC Name |
4-amino-3-hydroxybutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO3/c5-2-3(6)1-4(7)8/h3,6H,1-2,5H2,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQGDEPYYFWUPGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(CN)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1045877 |
Source
|
| Record name | 4-Amino-3-hydroxybutyric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1045877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
119.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
924-49-2, 352-21-6 |
Source
|
| Record name | 4-Amino-3-hydroxybutanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=924-49-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Gamma-amino-beta-hydroxybutyric acid [JAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000924492 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Gamma-amino-beta-hydroxybutyric acid | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB15985 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | aminohydroxybutyric acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=758215 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | Gabob | |
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| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=40244 | |
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| Record name | Butanoic acid, 4-amino-3-hydroxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 4-Amino-3-hydroxybutyric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1045877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | D,L-4-amino-3-hydroxybutyric acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.926 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | (±)-4-amino-3-hydroxybutyric acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.916 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | .GAMMA.-AMINO-.BETA.-HYDROXYBUTYRIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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